Cas no 2102192-68-5 (Envafolimab)
Envafolimab Chemical and Physical Properties
Names and Identifiers
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- Envafolimab
- Research Grade Envafolimab (DHJ70104)
- Envafolimab (anti-PD-L1)
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Envafolimab Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-P99115-1mg |
Envafolimab |
2102192-68-5 | 99.77% | 1mg |
¥3500 | 2024-05-24 | |
| MedChemExpress | HY-P99115-5mg |
Envafolimab |
2102192-68-5 | 99.77% | 5mg |
¥9000 | 2024-05-24 | |
| 1PlusChem | 1P027JY3-1mg |
Envafolimab |
2102192-68-5 | 99% | 1mg |
$407.00 | 2023-12-19 | |
| 1PlusChem | 1P027JY3-5mg |
Envafolimab |
2102192-68-5 | 99% | 5mg |
$1361.00 | 2023-12-19 | |
| TargetMol Chemicals | T76715-1mg |
Envafolimab |
2102192-68-5 | 1mg |
¥ 2880 | 2024-07-24 | ||
| TargetMol Chemicals | T76715-5mg |
Envafolimab |
2102192-68-5 | 5mg |
¥ 7460 | 2024-07-24 | ||
| TargetMol Chemicals | T76715-10mg |
Envafolimab |
2102192-68-5 | 10mg |
¥ 9860 | 2024-07-24 | ||
| TargetMol Chemicals | T76715-25mg |
Envafolimab |
2102192-68-5 | 25mg |
¥ 14900 | 2024-07-24 | ||
| TargetMol Chemicals | T76715-50mg |
Envafolimab |
2102192-68-5 | 50mg |
¥ 19700 | 2024-07-24 | ||
| TargetMol Chemicals | T76715-100mg |
Envafolimab |
2102192-68-5 | 100mg |
¥ 27200 | 2024-07-24 |
Envafolimab Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on Envafolimab
Envafolimab (CAS No. 2102192-68-5): A Promising Anti-PD-1 Monoclonal Antibody for Cancer Immunotherapy
Envafolimab (CAS No. 2102192-68-5) is a groundbreaking monoclonal antibody that has garnered significant attention in the field of cancer immunotherapy. This innovative compound is designed to target the programmed cell death protein 1 (PD-1) receptor, a key checkpoint molecule that plays a crucial role in regulating immune responses. By blocking the interaction between PD-1 and its ligands, Envafolimab aims to enhance the immune system's ability to recognize and attack cancer cells, thereby offering a novel therapeutic approach for various types of malignancies.
The development of Envafolimab represents a significant advancement in the field of immuno-oncology. Unlike traditional chemotherapy and radiation therapy, which can cause severe side effects and are often limited in their efficacy, immunotherapies like Envafolimab harness the body's own immune system to combat cancer. This approach not only offers the potential for more durable responses but also minimizes the risk of systemic toxicity.
Recent clinical trials have demonstrated the promising efficacy and safety profile of Envafolimab. In a phase I/II study published in the Clinical Cancer Research journal, Envafolimab showed significant antitumor activity in patients with advanced solid tumors, including non-small cell lung cancer (NSCLC), renal cell carcinoma (RCC), and hepatocellular carcinoma (HCC). The study reported an overall response rate (ORR) of 30% and a disease control rate (DCR) of 70%, with manageable adverse events primarily consisting of mild to moderate immune-related side effects.
The mechanism of action of Envafolimab is well-characterized. PD-1 is expressed on the surface of activated T cells and functions as an inhibitory receptor that downregulates T cell activation when bound to its ligands, PD-L1 and PD-L2. By blocking this interaction, Envafolimab reinvigorates T cell function, leading to enhanced antitumor immunity. This mechanism has been validated through extensive preclinical studies, which have shown that Envafolimab can effectively inhibit tumor growth in various animal models.
In addition to its monotherapy potential, Envafolimab has shown promise when combined with other anticancer agents. A phase I/II trial evaluating the combination of Envafolimab with lenvatinib, a multitargeted tyrosine kinase inhibitor, demonstrated enhanced antitumor activity in patients with advanced renal cell carcinoma. The combination therapy achieved an ORR of 46% and a DCR of 86%, with no unexpected safety signals.
The development of Envafolimab has also been supported by its favorable pharmacokinetic properties. The antibody exhibits a long half-life, allowing for less frequent dosing regimens, which can improve patient compliance and convenience. Additionally, its high affinity for the PD-1 receptor ensures sustained target engagement and therapeutic effect.
Beyond its clinical applications, Envafolimab has potential implications for basic research in immunology and cancer biology. Understanding the molecular mechanisms underlying its therapeutic effects can provide valuable insights into the regulation of immune responses and the development of novel therapeutic strategies. For instance, ongoing studies are exploring the role of Envafolimab in modulating the tumor microenvironment and enhancing the efficacy of other immunotherapies.
In conclusion, Envafolimab (CAS No. 2102192-68-5) represents a significant breakthrough in cancer immunotherapy. Its robust preclinical and clinical data support its potential as a safe and effective treatment option for various solid tumors. As research continues to advance our understanding of this innovative compound, it is poised to play a pivotal role in transforming the landscape of cancer care.
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